Cas no 15205-35-3 (Benzamide,N-cyclopropyl-)

• Product Name: Benzamide,N-cyclopropyl-
• CAS No: 15205-35-3
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 214575
• PubChem ID: 27133
• Update Time: 2025-07-18

Benzamide,N-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-cyclopropyl-
• Benzamide, N-cyclopropyl- (8CI,9CI)
• N-cyclopropylbenzamide
• BENZAMIDE,N-CYCLOPROPYL
• Benzamino-cyclopropan
• Benzoesaeure-cyclopropylamid
• N-Cyclopropyl-benzamid
• N-cyclopropyl-benzamide
• N-cyclopropyl benzamide
• AKOS003285835
• XTX23FF9MH
• SMR001797487
• WLN: L3TJ AMVR
• cyclopropyl benzamide
• SCHEMBL124395
• BRN 2803325
• UNII-XTX23FF9MH
• BENZAMIDE, N-CYCLOPROPYL-
• DTXSID90164948
• CS-0259877
• 3-12-00-00003 (Beilstein Handbook Reference)
• NSC 126457
• NSC-126457
• 15205-35-3
• IASIJDXUZOLTAH-UHFFFAOYSA-N
• CHEMBL2135249
• F96991
• MLS002919888
• NSC126457
• EN300-7431630
• MFCD01667130

• Inchi： 1S/C10H11NO/c12-10(11-9-6-7-9)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,11,12)
• InChI Key： IASIJDXUZOLTAH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1CC1

Computed Properties

• Exact Mass: 161.08400
• Monoisotopic Mass: 161.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 1.8

Experimental Properties

• Density: 1.13
• Boiling Point: 353°Cat760mmHg
• Flash Point: 206.7°C
• Refractive Index: 1.572
• PSA: 29.10000
• LogP: 1.96970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Benzamide,N-cyclopropyl-

N-Cyclopropylbenzamide (CAS No. 15205-35-3): A Comprehensive Overview

N-Cyclopropylbenzamide (CAS No. 15205-35-3) is a versatile organic compound with a wide range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, also known as benzamide, N-cyclopropyl-, is characterized by its unique chemical structure, which consists of a benzamide moiety substituted with a cyclopropyl group. This structure imparts specific properties that make it an attractive candidate for various research and industrial applications.

The chemical formula of N-Cyclopropylbenzamide is C₉H₁₁NO₂, and its molecular weight is 161.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties, including melting point (86-88°C), boiling point (240°C at 760 mmHg), and solubility in water (slightly soluble), make it suitable for various synthetic and analytical processes.

In the pharmaceutical industry, N-Cyclopropylbenzamide has gained attention due to its potential as an intermediate in the synthesis of novel drugs. Recent studies have explored its use in the development of compounds with anti-inflammatory, analgesic, and anticonvulsant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of N-Cyclopropylbenzamide exhibited significant anti-inflammatory activity in vitro and in vivo models. The cyclopropyl group was found to enhance the lipophilicity and bioavailability of the compounds, thereby improving their therapeutic efficacy.

Beyond pharmaceuticals, N-Cyclopropylbenzamide has also found applications in the agrochemical industry. It serves as a building block for the synthesis of herbicides and fungicides with improved selectivity and reduced environmental impact. A recent review article in Pesticide Biochemistry and Physiology highlighted the role of cyclopropyl-substituted benzamides in enhancing the activity of agrochemicals against specific plant pathogens while minimizing toxicity to non-target organisms.

In materials science, N-Cyclopropylbenzamide has been investigated for its potential use in the development of functional polymers and coatings. Its unique chemical structure allows for the incorporation of functional groups that can improve the mechanical properties, thermal stability, and chemical resistance of polymeric materials. A study published in Polymer Chemistry in 2020 demonstrated that copolymers containing N-Cyclopropylbenzamide units exhibited enhanced mechanical strength and thermal stability compared to their unsubstituted counterparts.

The synthesis of N-Cyclopropylbenzamide can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of benzoyl chloride with cyclopropylamine in an appropriate solvent, followed by purification through recrystallization or column chromatography. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as catalytic hydrogenation processes that reduce waste generation and energy consumption.

The safety profile of N-Cyclopropylbenzamide is an important consideration for its industrial use. While it is generally considered safe when handled properly, appropriate safety measures should be taken to prevent inhalation, ingestion, or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use in laboratory and industrial settings.

In conclusion, N-Cyclopropylbenzamide (CAS No. 15205-35-3) is a multifaceted compound with diverse applications across pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and favorable physical properties make it a valuable intermediate for the synthesis of novel compounds with improved therapeutic efficacy, environmental sustainability, and material performance. Ongoing research continues to uncover new applications and optimize existing processes involving this versatile compound.